2-(5-bromothiophene-2-carboxamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(5-bromothiophene-2-carbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C15H15BrN2O2S2/c16-11-7-6-10(21-11)14(20)18-15-12(13(17)19)8-4-2-1-3-5-9(8)22-15/h6-7H,1-5H2,(H2,17,19)(H,18,20)
• InChI Key: PUMMPXWELNIUMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C(=O)N)NC(=O)C3=CC=C(S3)Br
• Molecular Formula: C15H15BrN2O2S2
• Molecular Weight: 399.3 g/mol

Description

2-(5-bromothiophene-2-carboxamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H15BrN2O2S2 and its molecular weight is 399.32. The purity is usually 95%.
BenchChem offers high-quality 2-(5-bromothiophene-2-carboxamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-bromothiophene-2-carboxamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory and Antioxidant Activities

Derivatives of thiophene, similar to the compound , have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. The Gewald reaction facilitated the synthesis of these compounds, which demonstrated in vitro activities comparable to ibuprofen and ascorbic acid, respectively (Kumar, Anupama, & Khan, 2008).

Allosteric Enhancers for Adenosine A1 Receptor

A study on 2-aminothiophene derivatives, structurally related to the compound of interest, showed promising results as allosteric enhancers for the adenosine A1 receptor. These compounds, synthesized using the Gewald synthesis, exhibited more potent and efficacious outcomes than the benchmark compound PD81,723 (Nikolakopoulos, Figler, Linden, & Scammells, 2006).

Antimicrobial and Docking Studies

Another related study synthesized thiophene-2-carboxamides and evaluated them for antimicrobial properties, showing significant activity. The research extended to molecular docking studies, providing insights into the potential mechanism of action and laying groundwork for further investigation into therapeutic applications (Talupur, Satheesh, & Chandrasekhar, 2021).

Electronic and Nonlinear Optical Properties

The synthesis of thiophene-2-carboxamides and their subsequent analysis for electronic and nonlinear optical properties highlight the potential of these compounds in material science. By employing Suzuki cross-coupling reactions and DFT calculations, researchers have explored their electronic structure, reactivity parameters, and NLO behavior, indicating applications in optoelectronics and photonics (Ahmad et al., 2021).

Anticancer Activity

Thiophene derivatives have also been synthesized and analyzed for their anticancer activity. Specific structures, including thiophene-2-carboxamide derivatives, demonstrated inhibitory activity against various cancer cell lines. This research opens avenues for developing new therapeutic agents based on the structural framework of thiophene carboxamides (Atta & Abdel‐Latif, 2021).